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Compound of Interest

Compound Name: 1,2,2-Trimethylpiperidin-4-one

Cat. No.: B13237591

Get Quote

Executive Summary
Substituted piperidin-4-ones represent a "privileged scaffold" in medicinal chemistry, primarily

recognized as Monocarbonyl Analogs of Curcumin (MACs). Unlike the unstable

-diketone moiety of curcumin, the piperidin-4-one core offers enhanced metabolic stability while
retaining the pharmacophore required for biological activity. This guide analyzes the structural
determinants of their anticancer, antimicrobial, and anti-inflammatory properties, providing
actionable protocols for their synthesis and biological evaluation.

Chemical Basis & Pharmacophore
The biological potency of piperidin-4-ones is largely attributed to the presence of two aryl rings

at the C2 and C6 positions and the central ketone functionality.

The Warhead: The

-unsaturated ketone system (often formed via benzylidene substitution at C3/C5) acts as a
Michael acceptor. This electrophilic center alkylates nucleophilic thiol (-SH) groups on critical
signaling proteins (e.g., NF-kB, STAT3, tubulin).
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Conformational Rigidity: The piperidine ring typically adopts a chair conformation, orienting

the aryl substituents equatorially. This spatial arrangement is critical for binding affinity in the

hydrophobic pockets of target enzymes (e.g., DNA gyrase, Topoisomerase II).

Synthesis Strategies
The most robust method for constructing the piperidin-4-one skeleton is the Mannich

condensation (or modified Claisen-Schmidt condensation). This multicomponent reaction

allows for the rapid generation of diverse libraries by varying the aldehyde and amine inputs.
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Caption: One-pot Mannich condensation pathway for the synthesis of 2,6-diarylpiperidin-4-

ones.

Therapeutic Profiles
3.1 Anticancer Activity
Substituted piperidin-4-ones exhibit significant cytotoxicity against various cancer cell lines (HL-

60, MCF-7, HeLa). The mechanism is multi-modal but centers on the induction of oxidative

stress and the modulation of apoptotic pathways.

Mechanism of Action:

Thiol Alkylation: The Michael acceptor moiety binds to Cys-179 of IKK

, preventing the phosphorylation of IkB

. This blocks NF-kB translocation to the nucleus.

ROS Generation: Compounds induce the accumulation of Reactive Oxygen Species

(ROS), leading to mitochondrial membrane depolarization (

loss).

Apoptosis: Upregulation of pro-apoptotic genes (Bax, p53) and downregulation of anti-

apoptotic genes (Bcl-2).

Visual: Anticancer Signal Transduction
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Caption: Mechanistic pathway of piperidin-4-one induced apoptosis via ROS generation and

NF-kB inhibition.

3.2 Antimicrobial Activity
These compounds show preferential efficacy against Gram-positive bacteria (e.g., S. aureus,

B. subtilis) due to the structure of the peptidoglycan layer. Activity against Gram-negative

strains is often limited by the outer membrane barrier but can be enhanced by increasing

lipophilicity (e.g., N-alkylation).

Fungal Targets: Thiosemicarbazone derivatives of piperidin-4-ones exhibit potent antifungal

activity (e.g., against C. albicans), likely by interfering with ergosterol biosynthesis.

Structure-Activity Relationship (SAR) Summary
The following table synthesizes key SAR findings for optimizing biological activity.
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Structural Modification Biological Effect Mechanistic Rationale

C3/C5 Benzylidene High Cytotoxicity

Increases conjugation;

enhances Michael acceptor

reactivity toward thiols [1].

N-Methylation Increased Lipophilicity

Improves cellular uptake; often

enhances antimicrobial

potency against Gram-

negatives [2].

Electron-Withdrawing Groups

(Cl, F) on Aryl Rings
Enhanced Potency

Increases the electrophilicity of

the central pharmacophore;

improves binding affinity [3].

Thiosemicarbazone

Derivatization
Antifungal Specificity

Introduces metal-chelating

capability; targets

metalloenzymes in fungi [4].

Dimerization Tumor Selectivity

Dimeric forms often show

higher Selectivity Index (SI) for

cancer vs. normal cells [5].

Experimental Protocols
Protocol A: General Synthesis of 2,6-Diarylpiperidin-4-ones
Scope: Synthesis of the core scaffold via Mannich condensation.

Reagents: Mix dry ammonium acetate (0.05 mol), the appropriate aromatic aldehyde (0.1

mol), and an aliphatic ketone (0.05 mol) in ethanol (30 mL).

Reaction: Reflux the mixture for 1–3 hours or stir at room temperature for 24 hours (monitor

via TLC).

Workup:

Add concentrated HCl (30 mL) to the cooled reaction mixture.

Collect the precipitated hydrochloride salt by filtration.
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Wash with an ethanol-ether mixture (1:[1]5) to remove unreacted aldehyde.

Liberation of Base: Suspend the salt in acetone and add strong ammonia solution until basic

(pH > 9).

Purification: Dilute with excess cold water to precipitate the free base. Filter, dry, and

recrystallize from ethanol to obtain pure crystals.

Validation: Melting point determination and

H-NMR (look for doublet of doublets at

2.4–2.8 ppm for methylene protons).

Protocol B: MTT Cytotoxicity Assay
Scope: Quantitative assessment of antiproliferative activity.

Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in 96-well plates at

cells/well. Incubate for 24h at 37°C/5% CO

.

Treatment: Add test compounds dissolved in DMSO (final DMSO conc. < 0.1%) at serial

dilutions (e.g., 1–100

M). Include Positive Control (e.g., Doxorubicin) and Vehicle Control (DMSO only).

Incubation: Incubate for 48 hours.

Staining: Add 20

L of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

Solubilization: Aspirate media and add 100

L DMSO to dissolve formazan crystals.

Measurement: Read absorbance at 570 nm.
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Calculation:

Output: Determine IC

using non-linear regression analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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